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Cat. No.: B224960 Get Quote

An In-depth Technical Guide to Lithium Tetraborate

For researchers, scientists, and professionals in analytical chemistry and materials science,

lithium tetraborate (Li₂B₄O₇) is a crucial inorganic compound with significant applications.

Also known as lithium borate, it is the lithium salt of boric acid and serves as a fundamental

component in various analytical and industrial processes.[1][2] Its primary utility is as a flux in

sample preparation for spectrochemical analysis, and it is also a key ingredient in the

manufacturing of specialized glasses and ceramics.[1][3][4]

Molecular Formula and Weight
The chemical identity of lithium tetraborate is defined by its molecular formula and weight.

Molecular Formula: Li₂B₄O₇[3][5][6]

Molecular Weight: 169.12 g/mol [3][4][6][7]

Properties of Lithium Tetraborate
Lithium tetraborate is a white, crystalline solid with properties that make it highly suitable for

high-temperature applications.[3][5] It is stable, though it can be hygroscopic, and should be

stored in a sealed container in a cool, dry place.[3][8]
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Property Value

Appearance White crystalline solid/powder[3][5]

Molecular Formula Li₂B₄O₇[3][5][6]

Molecular Weight 169.12 g/mol [3][4][6][7]

CAS Number 12007-60-2[3][4][5][7]

Melting Point 760 - 930 °C[3][4][5][9]

Density 2.4 - 2.45 g/cm³[3][7]

Solubility Soluble in water[4][8]

Key Applications in Research and Development
The unique properties of lithium tetraborate make it indispensable in several scientific fields:

Analytical Chemistry: It is widely used as an acidic flux for dissolving a variety of inorganic

oxides, silicates, carbonates, and other refractory materials for analysis by X-ray

fluorescence (XRF) and Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-

OES).[3][4][8] A mixture of lithium tetraborate and lithium metaborate can dissolve most

inorganic oxides for spectrochemical analysis.[3]

Glass and Ceramics: As a fluxing agent, it lowers the melting point of raw materials, ensuring

a uniform melt and improving the mechanical strength and thermal stability of the final glass

or ceramic product.[4][10]

Thermoluminescence Dosimetry (TLD): Lithium tetraborate is used in dosimeters to

measure ionizing radiation doses.[4]

Nuclear Industry: Its ability to absorb thermal neutrons allows for its use in neutron-absorbing

materials and shielding components.[4]

Experimental Protocol: Sample Preparation by
Borate Fusion
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One of the most critical applications of lithium tetraborate is in the preparation of samples for

XRF analysis through the borax fusion method.[1] This technique transforms a powdered

mineral or oxide sample into a homogeneous glass disc, which facilitates highly accurate

elemental analysis.[2][4]

Objective: To prepare a solid, powdered sample for XRF analysis by dissolving it in a lithium
tetraborate flux to create a homogeneous glass bead.

Materials:

Lithium tetraborate (Li₂B₄O₇) flux (high purity, pre-fused)[2]

Powdered analytical sample

Platinum crucible[2]

Platinum mold[2]

Fusion machine or high-temperature furnace

Analytical balance

Methodology:

Weighing: Accurately weigh the lithium tetraborate flux and the powdered sample to a

precise ratio. This ratio is critical and depends on the sample matrix. A common starting point

is a 10:1 flux-to-sample ratio. Record the weights meticulously.[2]

Mixing: Transfer the weighed flux and sample into a platinum crucible and mix thoroughly.[2]

Fusion: Place the crucible into a fusion machine or a furnace pre-heated to a temperature

above the melting point of the mixture (typically 1000-1100°C). Heat the mixture until it

completely melts and becomes a single, homogeneous liquid.[2] The crucible may be

agitated during this process to ensure complete dissolution of the sample.

Casting: Once the sample is fully dissolved, pour the molten mixture into a pre-heated

platinum mold.[2]
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Cooling: Allow the mold to cool at a controlled rate. This process forms a solid, uniform glass

disc.

Analysis: The resulting glass disc is now ready for analysis in an XRF spectrometer.[2]

Sample & Flux Preparation

Fusion Process Analysis1. Weigh Sample

3. Mix in Pt Crucible

2. Weigh Li₂B₄O₇ Flux

4. Heat to Melt
(1000-1100°C)

Transfer to Furnace
5. Pour into Pt Mold

Homogeneous Melt
6. Cool to Form Disc

Controlled Cooling
7. Analyze via XRFGlass Disc

Click to download full resolution via product page

Caption: Workflow for sample preparation using the lithium tetraborate fusion method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4235853.htm
https://ereztech.com/product/lithium-tetraborate-12007-60-2/
https://www.chemimpex.com/products/24562
https://www.benchchem.com/product/b224960#molecular-formula-and-weight-of-lithium-tetraborate
https://www.benchchem.com/product/b224960#molecular-formula-and-weight-of-lithium-tetraborate
https://www.benchchem.com/product/b224960#molecular-formula-and-weight-of-lithium-tetraborate
https://www.benchchem.com/product/b224960#molecular-formula-and-weight-of-lithium-tetraborate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b224960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

